Cas no 742094-64-0 (3-{4-chloro-5,6-dimethylthieno2,3-dpyrimidin-2-yl}pyridine)

• Product Name: 3-{4-chloro-5,6-dimethylthieno2,3-dpyrimidin-2-yl}pyridine
• CAS No: 742094-64-0
• MF: C₁₃H₁₀ClN₃S
• MW: 275.756599903107
• CID: 2859261
• PubChem ID: 2427243
• Update Time: 2025-04-21

3-{4-chloro-5,6-dimethylthieno2,3-dpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-5,6-dimethylthieno2,3-dpyrimidin-2-yl}pyridine
• EN300-07416
• G56274
• Z55928792
• OKMOUSJGXYXWHP-UHFFFAOYSA-N
• MFCD05261216
• SR-01000049999
• WAY-632021
• 4-Chloro-5,6-dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidine
• AB00723012-01
• SR-01000049999-1
• 4-chloro-5,6-dimethyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine
• 742094-64-0
• CS-0220737
• SCHEMBL5124093
• AKOS000116983
• 3-{4-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine
• 3-(4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)pyridine
• 4-chloro-2-(pyridin-3-yl)-5,6-dimethyl-thieno-[2,3-d]-pyrimidine
• AS-87918
• SEB09464

• Inchi： 1S/C13H10ClN3S/c1-7-8(2)18-13-10(7)11(14)16-12(17-13)9-4-3-5-15-6-9/h3-6H,1-2H3
• InChI Key： OKMOUSJGXYXWHP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=NC=CC=3)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 275.0283962g/mol
• Monoisotopic Mass: 275.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines